Cas no 29886-63-3 (3-(Thiophen-2-yl)benzoic acid)

• Product Name: 3-(Thiophen-2-yl)benzoic acid
• CAS No: 29886-63-3
• MF: C₁₁H₈O₂S
• MW: 204.245021820068
• MDL: MFCD03783346
• CID: 53541
• PubChem ID: 736861
• Update Time: 2025-04-18

3-(Thiophen-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Thiophen-2-yl)benzoic acid
• 3-Thien-2-ylbenzoic acid
• 3-(2-Thienyl)benzoic acid
• 3-(Thien-2-yl)benzoic
• 3-thiophen-2-ylbenzoic acid
• 3-Thiophen-2-yl-benzoic acid
• NCGC00341413-01
• EN300-745642
• 3-(thiophen-2-yl)benzoicacid
• AM20060434
• 29886-63-3
• DTXSID80353122
• AB01332092-02
• SEIZFGIUKSSIJJ-UHFFFAOYSA-N
• FT-0613595
• 3-(5-thiophene-2-yl) benzoic acid
• 2-(3-Carboxyphenyl)thiophene
• IDI1_015888
• AKOS000124352
• BB 0222398
• MFCD03783346
• SCHEMBL940399
• HMS1443M13
• CCG-49764
• 3-(Thien-2-yl)benzoic acid
• 3-(2-Thienyl)benzoic acid, AldrichCPR
• AS-2110
• SR-01000639197-1
• CS-0206662
• Maybridge3_004501
• STK060763

• MDL： MFCD03783346
• Inchi： 1S/C11H8O2S/c12-11(13)9-4-1-3-8(7-9)10-5-2-6-14-10/h1-7H,(H,12,13)
• InChI Key： SEIZFGIUKSSIJJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 204.02500
• Monoisotopic Mass: 203.016675
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 393.6°C at 760 mmHg
• Flash Point: 191.8±23.2 °C
• PSA: 65.54000
• LogP: 3.11330
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(Thiophen-2-yl)benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 22
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids